3,4,5-trimethoxy-N'-[(2-methylphenoxy)acetyl]benzohydrazide

• Molecular Formula: C19H22N2O6
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N//'-[2-(2-methylphenoxy)acetyl]benzohydrazide
• InChI: InChI=1S/C19H22N2O6/c1-12-7-5-6-8-14(12)27-11-17(22)20-21-19(23)13-9-15(24-2)18(26-4)16(10-13)25-3/h5-10H,11H2,1-4H3,(H,20,22)(H,21,23)
• InChI Key: TVSZOFCQRQSRBA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NNC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

3,4,5-trimethoxy-N'-[(2-methylphenoxy)acetyl]benzohydrazide, also known as TMA-2, is a synthetic compound that belongs to the class of phenethylamines. It has been shown to have various biochemical and physiological effects, making it a subject of interest in scientific research.

Mechanism of Action

3,4,5-trimethoxy-N'-[(2-methylphenoxy)acetyl]benzohydrazide acts as a partial agonist at serotonin receptors, specifically the 5-HT2A and 5-HT2C receptors. It also has affinity for dopamine and norepinephrine receptors. The exact mechanism of action is not fully understood, but it is thought to modulate neurotransmitter release and affect neuronal activity.
Biochemical and physiological effects:
3,4,5-trimethoxy-N'-[(2-methylphenoxy)acetyl]benzohydrazide has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain. It has also been shown to increase brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuronal growth and survival. 3,4,5-trimethoxy-N'-[(2-methylphenoxy)acetyl]benzohydrazide has been found to have stimulant and psychedelic effects, including altered perception, mood, and thought processes.

Advantages and Limitations for Lab Experiments

3,4,5-trimethoxy-N'-[(2-methylphenoxy)acetyl]benzohydrazide has several advantages for lab experiments, including its ability to selectively target serotonin receptors and its potential as a tool for studying the brain's serotonin system. However, its stimulant and psychedelic effects may limit its use in certain experiments, and its potential for abuse and toxicity should be taken into consideration.

Future Directions

Future research on 3,4,5-trimethoxy-N'-[(2-methylphenoxy)acetyl]benzohydrazide could focus on its potential as a treatment for psychiatric disorders, its cognitive-enhancing effects, and its role in the brain's serotonin system. Further studies could also investigate its potential as a tool for studying the neural basis of perception, thought, and emotion.

Synthesis Methods

3,4,5-trimethoxy-N'-[(2-methylphenoxy)acetyl]benzohydrazide can be synthesized through a multistep process involving the reaction of 3,4,5-trimethoxybenzaldehyde with hydrazine hydrate, followed by acetylation with acetic anhydride and reaction with 2-methylphenol. The compound can be purified through recrystallization.

Scientific Research Applications

3,4,5-trimethoxy-N'-[(2-methylphenoxy)acetyl]benzohydrazide has been studied for its potential use in the treatment of various psychiatric disorders, such as depression and anxiety. It has also been investigated for its potential as a cognitive enhancer and as a tool for studying the brain's serotonin system.